![molecular formula C6H10O2 B3048149 3(2H)-Furanone, dihydro-4,4-dimethyl- CAS No. 15833-84-8](/img/structure/B3048149.png)
3(2H)-Furanone, dihydro-4,4-dimethyl-
Overview
Description
“3(2H)-Furanone, dihydro-4,4-dimethyl-” is a chemical compound with the molecular formula C7H10O3 . It is also known by other names such as 3,3-Dimethylglutaric anhydride, β,β-Dimethylglutaric anhydride, Glutaric anhydride, β,β-dimethyl-, Glutaric anhydride, 3,3-dimethyl-, 3,3-Dimethyladipic anhydride, and dihydro-4,4-dimethyl-2H-pyran-2,6 (3H)-dione .
Molecular Structure Analysis
The molecular structure of “3(2H)-Furanone, dihydro-4,4-dimethyl-” is available as a 2D Mol file or as a computed 3D SD file . The structure can be viewed using Java or Javascript .Physical And Chemical Properties Analysis
“3(2H)-Furanone, dihydro-4,4-dimethyl-” has a molecular weight of 142.1525 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Anticancer Agents
The compound has been used in the synthesis of benzimidazole derivatives, which have shown potential as anticancer agents . The presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold was found to influence the anticancer activity .
Fungicide Candidates
A series of novel 3,4-Dihydro-2H-1,2,4-benzothiadiazine 1,1-Dioxides-based strobilurins, which include 3(2H)-Furanone, dihydro-4,4-dimethyl-, were designed, synthesized, and tested against various phytopathogenic fungi . Some compounds exhibited substantial and broad-spectrum antifungal activities against the tested phytopathogenic fungi .
Synthesis of Peptides and Bioactive Molecules
Development of Novel Materials
Potential Neuroprotective Effects
The compound has been investigated for its potential neuroprotective effects.
Modulation of the Immune System
The compound has been studied for its ability to modulate the immune system.
Inhibition of Tumor Cell Growth
The compound has been investigated for its ability to inhibit tumor cell growth.
Mechanism of Action
Target of Action
Similar compounds have been shown to have anticancer properties, suggesting potential targets could be cancer-related proteins or enzymes .
Mode of Action
It is synthesized through a two-step synthetic protocol .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Result of Action
Similar compounds have shown anticancer activity, suggesting that this compound may also have potential therapeutic effects .
properties
IUPAC Name |
4,4-dimethyloxolan-3-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O2/c1-6(2)4-8-3-5(6)7/h3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYDIXPVBQATDIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCC1=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80451556 | |
Record name | 3(2H)-Furanone, dihydro-4,4-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3(2H)-Furanone, dihydro-4,4-dimethyl- | |
CAS RN |
15833-84-8 | |
Record name | 3(2H)-Furanone, dihydro-4,4-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4-dimethyloxolan-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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